Cas no 956103-79-0 (Cochinchinenin C)

• Product Name: Cochinchinenin C
• CAS No: 956103-79-0
• MF: C₃₃H₃₄O₇
• MW: 542.618870258331
• CID: 69670
• PubChem ID: 23634528
• Update Time: 2025-05-20

Cochinchinenin C Chemical and Physical Properties

Names and Identifiers

• Cochinchinenin C
• Loureirin C
• (+)-3-[4-Hydroxy-5-[3-(4-hydroxy-2-methoxyphenyl)-1-(4-methoxyphenyl)propyl]-2-methoxyphenyl]-1-(4-hydroxyphenyl)-1-propanone (ACI)
• FS-9813
• 1-[5-(2-methoxy-4,4-dihydroxydihydrochalconyl)]-1-(4-methoxyphenyl)-3-(2-methoxy-4-hydroxyphenyl)propane
• 1-Propanone, 3-(4-hydroxy-5-(3-(4-hydroxy-2-methoxyphenyl)-1-(4-methoxyphenyl)propyl)-2-methoxyphenyl)-1-(4-hydroxyphenyl)-, (+)-
• A9CME97XV3
• BDBM50222767
• 3-[4-hydroxy-5-[3-(4-hydroxy-2-methoxyphenyl)-1-(4-methoxyphenyl)propyl]-2-methoxyphenyl]-1-(4-hydroxyphenyl)propan-1-one
• HY-N2452
• CS-0022680
• Q-100902
• CHEMBL254649
• 956103-79-0
• AKOS030573609
• (+)-3-(4-Hydroxy-5-(3-(4-hydroxy-2-methoxyphenyl)-1-(4-methoxyphenyl)propyl)-2-methoxyphenyl)-1-(4-hydroxyphenyl)-1-propanone
• UNII-A9CME97XV3
• CochinchineninC
• (+)-Cochinchinenin C

• Inchi： 1S/C33H34O7/c1-38-27-14-7-21(8-15-27)28(16-9-23-6-13-26(35)19-32(23)39-2)29-18-24(33(40-3)20-31(29)37)10-17-30(36)22-4-11-25(34)12-5-22/h4-8,11-15,18-20,28,34-35,37H,9-10,16-17H2,1-3H3
• InChI Key： SLJWKFROLINAGW-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=CC=1)(C1C(O)=CC(OC)=C(CCC(C2C=CC(O)=CC=2)=O)C=1)CCC1C=CC(O)=CC=1OC

Computed Properties

• Exact Mass: 542.23000
• Monoisotopic Mass: 542.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 40
• Rotatable Bond Count: 12
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105A^2
• Molecular Weight: 542.6
• XLogP3: 6.6

Experimental Properties

• Color/Form: Powder
• Density: 1.235
• Boiling Point: 767.2 °C at 760 mmHg
• Flash Point: 767.2 °C at 760 mmHg
• Refractive Index: 1.619
• PSA: 105.45000
• LogP: 6.40940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids
• Chalcones

Additional information on Cochinchinenin C

Cochinchinenin C (CAS No. 956103-79-0): A Comprehensive Overview

Cochinchinenin C, a compound with the CAS registry number 956103-79-0, is a naturally occurring alkaloid that has garnered significant attention in the fields of pharmacology and natural product chemistry. This compound is primarily isolated from the roots of Cochinchinenia teysmanniana, a plant native to Southeast Asia. Recent studies have highlighted its potential as a bioactive agent with diverse therapeutic applications, making it a subject of extensive research.

The chemical structure of Cochinchinenin C is characterized by a complex arrangement of nitrogen-containing rings, which contributes to its unique pharmacological properties. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its structure. These studies have revealed that Cochinchinenin C exhibits structural similarities to other alkaloids, such as tetrahydroprotoberberines, but with distinct functional groups that impart its unique biological activities.

Recent investigations into the biological activities of Cochinchinenin C have demonstrated its potent anti-inflammatory and antioxidant properties. In a study published in the journal *Phytotherapy Research*, researchers found that Cochinchinenin C significantly reduced inflammation in experimental models, suggesting its potential as an anti-inflammatory agent. Additionally, its antioxidant activity was evaluated using DPPH radical scavenging assays, where it exhibited comparable efficacy to well-known antioxidants like vitamin C.

The synthesis and characterization of Cochinchinenin C have also been explored in recent years. Chemists have developed novel synthetic routes to produce this compound in vitro, enabling further studies on its pharmacokinetics and bioavailability. These efforts have been facilitated by advancements in organic synthesis techniques, such as stereoselective catalysis and microwave-assisted reactions.

In terms of therapeutic applications, Cochinchinenin C has shown promise in the treatment of neurodegenerative diseases. Preclinical studies have indicated that it may protect against oxidative stress-induced neuronal damage, potentially offering a new avenue for treating conditions like Alzheimer's disease. Furthermore, its anti-tumor properties have been investigated in vitro, with promising results suggesting its potential as an anticancer agent.

The discovery and characterization of Cochinchinenin C underscore the importance of exploring natural products for novel therapeutic agents. As research continues to uncover its mechanisms of action and clinical potential, this compound holds great promise for advancing drug development and improving human health.